N-isopropyl-2-[(3-phenylpropanoyl)amino]benzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-(3-phenylpropanoylamino)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H22N2O2/c1-14(2)20-19(23)16-10-6-7-11-17(16)21-18(22)13-12-15-8-4-3-5-9-15/h3-11,14H,12-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: NULAPWXFYGRINF-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)CCC2=CC=CC=C2

Description

N-isopropyl-2-[(3-phenylpropanoyl)amino]benzamide, also known as IPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-isopropyl-2-[(3-phenylpropanoyl)amino]benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In drug discovery, this compound has been used as a scaffold for the development of new compounds with improved pharmacological properties. In neuroscience, this compound has been studied for its effects on the central nervous system and its potential as a treatment for neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-isopropyl-2-[(3-phenylpropanoyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation. It has also been shown to bind to the sigma-1 receptor, which is involved in various cellular processes, including cell survival, stress response, and neurotransmitter release.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of various cancer cell lines. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can reduce pain and inflammation in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

N-isopropyl-2-[(3-phenylpropanoyl)amino]benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has some limitations, including its high cost and limited availability from commercial sources. Additionally, this compound has not been extensively studied in vivo, and its safety and toxicity profile are not fully understood.

Future Directions

There are several future directions for research on N-isopropyl-2-[(3-phenylpropanoyl)amino]benzamide, including the development of new derivatives with improved pharmacological properties, the investigation of its effects on other cellular processes and signaling pathways, and the evaluation of its safety and toxicity profile in vivo. Additionally, this compound could be further studied as a potential treatment for various diseases, including cancer, inflammation, and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a chemical compound with significant potential for various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs and therapies for various diseases.

Synthesis Methods

N-isopropyl-2-[(3-phenylpropanoyl)amino]benzamide can be synthesized through a multi-step process, starting with the reaction of 2-aminobenzamide with isopropyl iodide to form N-isopropyl-2-aminobenzamide. The resulting compound is then reacted with 3-phenylpropanoyl chloride in the presence of a base to form this compound.